Cas no 1240522-14-8 (3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1240522-14-8
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 5932643
• PubChem ID: 86664828
• Update Time: 2025-05-21

3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 3-(2-chloro-4-pyridinyl)-1-methyl-
• 3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine
• 1240522-14-8
• EN300-1983201
• SCHEMBL2683964
• DNSISSVKSRRIEC-UHFFFAOYSA-N

• Inchi： 1S/C9H9ClN4/c1-14-9(11)5-7(13-14)6-2-3-12-8(10)4-6/h2-5H,11H2,1H3
• InChI Key： DNSISSVKSRRIEC-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(C2C=CN=C(Cl)C=2)=N1

Computed Properties

• Exact Mass: 208.0515740g/mol
• Monoisotopic Mass: 208.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 414.5±45.0 °C(Predicted)
• pka: 1.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine

3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine: A Comprehensive Overview

The compound with CAS No. 1240522-14-8, commonly referred to as 3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. The long-tail keywords such as "pyrazole derivatives," "chloropyridine moieties," and "heterocyclic compounds" are central to understanding its significance in modern chemical research.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly due to their ability to act as scaffolds for bioactive molecules. The 3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine structure incorporates a pyrazole ring fused with a chloropyridine moiety, creating a highly functionalized molecule with potential pharmacological activity. Researchers have explored its role as a potential inhibitor of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders.

The synthesis of 3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of the chloropyridine group via nucleophilic aromatic substitution. The use of transition metal catalysts, such as palladium complexes, has been shown to significantly enhance the efficiency of these reactions, making the synthesis more scalable and cost-effective.

In terms of pharmacological activity, 3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine has demonstrated promising results in preclinical studies. For instance, recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its medicinal applications, 3-(2-chloropyridin-4-yl)-1-methyl-1H-pyrazol-5-amine has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in this area have focused on optimizing its electronic characteristics through structural modifications, further enhancing its potential for real-world applications.

From an environmental perspective, the synthesis and application of 3-(2-chloropyridin-4-yll)-1-methyl-lH-pyrazol-S-amme have been carefully evaluated to ensure minimal ecological impact. Researchers have developed greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global sustainability goals and underscore the importance of responsible chemical innovation.

In conclusion, 3-(2-chloropyridin-S-yll)-l-methyll-lH-pyrazol-S-amme (CAS No. 1240522-S-S) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and pharmacology, positions it as a key player in future drug development and materials science initiatives. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.